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Compound of Interest

Hexadecyiltrimethylammonium
Compound Name:
Perchlorate

Cat. No. B1339370

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety
considerations essential for the laboratory handling of Hexadecyltrimethylammonium
Perchlorate. This document outlines critical safety protocols, detailed experimental procedures
where this compound is utilized, and a summary of its physicochemical and toxicological
properties to ensure its safe and effective use in research and development settings.

Chemical and Physical Properties

Hexadecyltrimethylammonium perchlorate is a quaternary ammonium salt. Its properties
are summarized in the table below.

Property Value Reference
Chemical Formula C19H42CINO4 [1]
Molecular Weight 383.99 g/mol [1112]

White to almost white
Appearance [3]

crystalline powder

CAS Number 6941-37-3 [1][2]
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Hazard Identification and Classification

Hexadecyltrimethylammonium perchlorate is classified as a hazardous substance. The
GHS classification and corresponding hazard statements are crucial for understanding the
potential risks associated with its handling.

GHS Classification Hazard Statement Pictogram
H272: May intensify fire;

Oxidizing solids, Category 3 o Y b &
oxidizer

Skin irritation, Category 2 H315: Causes skin irritation

Serious eye irritation, Category  H319: Causes serious eye

2A irritation

Source:[1]

Toxicological Data

While specific toxicological data for Hexadecyltrimethylammonium Perchlorate is not readily
available, data for structurally similar compounds, such as Cetyltrimethylammonium Bromide
(CTAB) and Cetyltrimethylammonium Chloride, can provide valuable insights into the potential
toxicity of the hexadecyltrimethylammonium cation.
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Compound Test Species Route Value Reference

Cetyltrimethyl
ammonium LD50 Rat Oral 410 mg/kg [4115][6]
Bromide

Cetyltrimethyl
ammonium LD50 Rat Intravenous 44 mg/kg [4][5]
Bromide

Cetyltrimethyl
ammonium LD50 Rat Oral 410 mg/kg [7]
Chloride

Cetyltrimethyl
ammonium LD50 Rabbit Dermal 4300 mg/kg [7]
Chloride

Note: The primary toxicity is associated with the cetyltrimethylammonium cation. The
perchlorate anion has its own distinct toxicological profile, primarily as a competitive inhibitor of
the sodium-iodide symporter in the thyroid gland.[8][9][10]

Health and Safety Recommendations
Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when
handling Hexadecyltrimethylammonium Perchlorate.

Protection Type Recommendation

Eye/Face Protection Chemical safety goggles and a face shield.

) ) Chemical-resistant gloves (e.qg., nitrile or
Skin Protection _ _
neoprene), a lab coat, and protective clothing.

Use in a well-ventilated area. If dusts are
Respiratory Protection generated, a NIOSH-approved respirator is

required.
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Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to prevent accidents and

exposure.

Aspect

Procedure

Handling

- Work in a designated chemical fume hood. -
Avoid contact with skin, eyes, and clothing. -
Keep away from heat, sparks, and open flames.
- Avoid mixing with combustible materials. -

Wash hands thoroughly after handling.

Storage

- Store in a tightly closed container in a cool,
dry, and well-ventilated area. - Keep away from
incompatible materials such as strong oxidizing
agents, reducing agents, and combustible

materials.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Measure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Reactivity and Incompatible Materials

Hexadecyltrimethylammonium perchlorate is a strong oxidizer and can react violently with

certain substances.

Incompatible Materials

Strong reducing agents

Combustible materials

Strong oxidizing agents

Organic materials

Powdered metals

Experimental Protocols

Hexadecyltrimethylammonium perchlorate is utilized in various analytical chemistry

techniques. Below are detailed protocols for two common applications.
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Preparation of a Perchlorate lon-Selective Electrode
(ISE)

This protocol describes the preparation of a PVC membrane-based ion-selective electrode for
the potentiometric determination of perchlorate ions.

Materials:

Hexadecyltrimethylammonium perchlorate (ionophore)

High molecular weight PVC

Plasticizer (e.g., 2-nitrophenyl octyl ether - o-NPOE)

Tetrahydrofuran (THF)

Silver/silver chloride (Ag/AgCI) electrode (reference electrode)

Glass tube or electrode body
Procedure:
e Membrane Cocktail Preparation:

o In a small glass vial, dissolve Hexadecyltrimethylammonium perchlorate, PVC, and o-
NPOE in THF. A typical composition is 1% ionophore, 33% PVC, and 66% plasticizer by
weight.

o Stir the mixture until all components are fully dissolved and the solution is homogeneous.
e Membrane Casting:
o Pour the membrane cocktail into a flat, glass petri dish.

o Allow the THF to evaporate slowly in a dust-free environment (e.g., a fume hood with the
sash partially closed) for at least 24 hours. This will result in a transparent, flexible PVC
membrane.
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e Electrode Assembly:

o

Cut a small disc from the cast membrane using a cork borer.

[¢]

Mount the membrane disc at the end of the glass tube or electrode body.

[e]

Fill the electrode body with an internal filling solution (e.g., 0.1 M KCI + 0.01 M NaClOa).

[e]

Insert an Ag/AgCl wire as the internal reference electrode.

« Conditioning:

o Condition the electrode by soaking it in a 0.01 M NaClOa4 solution for at least 2 hours
before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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